Cas no 40808-21-7 (5-(4-methylphenyl)-2-thiophenecarboxylic Acid)
40808-21-7 structure
Product Name:5-(4-methylphenyl)-2-thiophenecarboxylic Acid
CAS No:40808-21-7
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD06802425
CID:2633823
PubChem ID:12323209
Update Time:2025-07-31
5-(4-methylphenyl)-2-thiophenecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methylphenyl)-2-thiophenecarboxylic Acid
- 5-(p-Tolyl)thiophene-2-carboxylic acid
- CHEMBL4129473
- DTXSID10488931
- QBA80821
- 5-(4-methylphenyl)thiophene-2-carboxylic acid
- 5-(p-Tolyl)thiophene-2-carboxylicacid
- AKOS000352436
- 5-p-Tolylthiophene-2-carboxylic acid
- MFCD06802425
- AB01331214-02
- 40808-21-7
- BBL021920
- 974-683-7
- SCHEMBL3756385
- DTXCID10439741
- STK894637
- NCGC00338804-01
- EN300-1603101
- CS-0360620
-
- MDL: MFCD06802425
- Inchi: 1S/C12H10O2S/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key: HAJCITVNZKDTPX-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 218.04015073Da
- Monoisotopic Mass: 218.04015073Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 399.5±30.0 °C at 760 mmHg
- Flash Point: 195.4±24.6 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-(4-methylphenyl)-2-thiophenecarboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(4-methylphenyl)-2-thiophenecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358168-100mg |
5-(4-methylphenyl)-2-thiophenecarboxylic Acid |
40808-21-7 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M358168-500mg |
5-(4-methylphenyl)-2-thiophenecarboxylic Acid |
40808-21-7 | 500mg |
$ 230.00 | 2022-06-03 | ||
| TRC | M358168-1g |
5-(4-methylphenyl)-2-thiophenecarboxylic Acid |
40808-21-7 | 1g |
$ 340.00 | 2022-06-03 | ||
| abcr | AB201200-500 mg |
5-p-Tolylthiophene-2-carboxylic acid; . |
40808-21-7 | 500mg |
€39.30 | 2023-05-07 | ||
| Enamine | EN300-1603101-0.05g |
5-(4-methylphenyl)thiophene-2-carboxylic acid |
40808-21-7 | 0.05g |
$66.0 | 2023-06-04 | ||
| Enamine | EN300-1603101-0.1g |
5-(4-methylphenyl)thiophene-2-carboxylic acid |
40808-21-7 | 0.1g |
$98.0 | 2023-06-04 | ||
| Enamine | EN300-1603101-0.25g |
5-(4-methylphenyl)thiophene-2-carboxylic acid |
40808-21-7 | 0.25g |
$142.0 | 2023-06-04 | ||
| Enamine | EN300-1603101-0.5g |
5-(4-methylphenyl)thiophene-2-carboxylic acid |
40808-21-7 | 0.5g |
$271.0 | 2023-06-04 | ||
| Enamine | EN300-1603101-1.0g |
5-(4-methylphenyl)thiophene-2-carboxylic acid |
40808-21-7 | 1g |
$371.0 | 2023-06-04 | ||
| Enamine | EN300-1603101-2.5g |
5-(4-methylphenyl)thiophene-2-carboxylic acid |
40808-21-7 | 2.5g |
$726.0 | 2023-06-04 |
5-(4-methylphenyl)-2-thiophenecarboxylic Acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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